![molecular formula C9H11BrN2O B2431593 7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one CAS No. 1877054-57-3](/img/structure/B2431593.png)
7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
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Overview
Description
“7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one” is a nitrogen-containing heterocyclic compound . It has a molecular weight of 243.1 . The compound is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrrole ring and a pyrazine ring . The InChI code for the compound is 1S/C9H11BrN2O/c1-2-7-5-12-4-6 (10)3-8 (12)9 (13)11-7/h3-4,7H,2,5H2,1H3, (H,11,13) .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature .Scientific Research Applications
Synthesis of Azoloazine Derivatives
7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one has been utilized in the synthesis of various azoloazine derivatives. One study demonstrated the preparation of 3-substituted pyrrolo[1,2-a]azines from related pyridine and pyrazine derivatives, which are intermediates in the synthesis of azaaplysinopsins (Jukić et al., 1999).
Multi-Component Synthesis Protocols
The compound has been used in multi-component synthesis protocols. For instance, a study described a simple synthetic method involving a reaction between 1,2-diamines, ethyl pyruvate, and α-bromo ketones to synthesize pyrrolo[1,2-a]quinoxaline and pyrrolo[1,2-a]pyrazine derivatives (Piltan, 2014).
Catalyst-Free Synthesis Approach
A catalyst-free approach for synthesizing functionalized pyrrolo[1,2-a]quinoxaline derivatives was also reported. This method employs a multicomponent reaction of 1,2-diaminobenzene, dialkyl acetylenedicarboxylates, and ethyl bromopyruvate to form pyrrolo[1,2-a]quinoxaline derivatives (Piltan et al., 2013).
Design and Preparation for Medicinal Applications
The compound was used in the design and preparation of specific pyrrolo[1,2-a] pyrazin-1-one derivatives for potential medicinal applications. This involved a series of chemical reactions starting from 2-pyrrolyltrichloroacetone (Guo et al., 2011).
Mechanism of Action
Target of Action
Compounds with the pyrrolopyrazine scaffold have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
The compound belongs to the pyrrolopyrazine class, which is known to interact with various biological targets, leading to a range of biological activities .
Biochemical Pathways
Pyrrolopyrazine derivatives have been associated with various biological activities, suggesting that they may interact with multiple pathways .
Result of Action
Given the range of biological activities associated with pyrrolopyrazine derivatives, the compound could potentially have diverse effects at the molecular and cellular levels .
Safety and Hazards
The compound has been classified under GHS07 and has a signal word of "Warning" . The hazard statements include H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
Pyrrolopyrazine derivatives, including “7-Bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one”, have shown a wide range of biological activities, making them an attractive scaffold for drug discovery research . The synthetic methods and biological activities of these compounds can help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
7-bromo-3-ethyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2O/c1-2-7-5-12-4-6(10)3-8(12)9(13)11-7/h3-4,7H,2,5H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRCCIESLIKEEAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2C=C(C=C2C(=O)N1)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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